2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine
Overview
Description
The compound “2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine” is a fluorinated amine with a methoxyphenyl group. It’s structurally similar to "2-(5-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride" and "2-fluoro-1-(2-methoxyphenyl)ethan-1-one" , which are available for research purposes .
Molecular Structure Analysis
The molecular structure of “2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine” would consist of a two-carbon chain (ethan-1-amine) with a fluorine atom attached to one carbon and a 2-methoxyphenyl group attached to the other. The exact structure can be determined using techniques like NMR .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine” would depend on its specific structure. For example, “2-(5-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride” has a molecular weight of 205.66 , and “2-fluoro-1-(2-methoxyphenyl)ethan-1-one” has a molecular weight of 168.17 .Scientific Research Applications
Analytical Chemistry
As a standard or reference compound, 2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine could be used in analytical chemistry to develop new assays and analytical methods. Its unique spectral properties, such as its infrared spectrum, could be particularly useful in this regard .
Antiparasitic Research
Research has indicated that halogenated compounds, like those derived from 2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine , show promise as chemotherapeutic agents against neglected tropical diseases such as leishmaniasis . This application is particularly relevant given the global health impact of such diseases.
Safety and Hazards
The safety and hazards associated with “2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine” would depend on its specific properties. For example, “2-(5-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride” has hazard statements H302, H315, H319, H335 , indicating potential hazards if swallowed, in contact with skin, or if inhaled .
properties
IUPAC Name |
2-fluoro-2-(2-methoxyphenyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO/c1-12-9-5-3-2-4-7(9)8(10)6-11/h2-5,8H,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNNLNEGQOVWLLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-2-(2-methoxyphenyl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine](/img/structure/B1470276.png)
![3-{[6-(Thiophen-2-yl)pyrimidin-4-yl]amino}propanoic acid](/img/structure/B1470287.png)
![(1H-benzo[d][1,2,3]triazol-5-yl)(piperazin-1-yl)methanone](/img/structure/B1470291.png)
